Cas no 1416740-15-2 (5-bromo-3-((trimethylsilyl)ethynyl)pyrazine-2-amine)

• Product Name: 5-bromo-3-((trimethylsilyl)ethynyl)pyrazine-2-amine
• CAS No: 1416740-15-2
• MF: C₉H₁₂BrN₃Si
• MW: 270.201181411743
• CID: 2144892
• PubChem ID: 53393189
• Update Time: 2025-04-21

5-bromo-3-((trimethylsilyl)ethynyl)pyrazine-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-((trimethylsilyl)ethynyl)pyrazine-2-amine
• 5-bromo-3-(2-triethylsilylethynyl)pyrazin-2-amine
• 5-BROMO-3-TRIMETHYLSILANYLETHYNYLPYRAZIN-2-YLAMINE
• SCHEMBL422711
• DB-077012
• AKOS015892473
• 1416740-15-2
• DS-14236
• 5-bromo-3-(2-trimethylsilylethynyl)pyrazin-2-amine
• LQJGZEFWBXJKJI-UHFFFAOYSA-N
• DB-317408
• 5-Bromo-3-trimethylsilanylethynyl-pyrazin-2-ylamine
• SY011001
• 875781-41-2
• 5-Bromo-3-(2-(trimethylsilyl)ethynyl)pyrazin-2-amine
• 5-bromo-3-[2-(trimethylsilyl)ethynyl]-2-Pyrazinamine
• MFCD16660032
• 5-BROMO-3-[2-(TRIMETHYLSILYL)ETHYNYL]PYRAZIN-2-AMINE
• C9H12BrN3Si
• DTXSID80693833
• 5-Bromo-3-[(trimethylsilyl)ethynyl]pyrazin-2-amine
• 5-Bromo-3-((trimethylsilyl)ethynyl)pyrazin-2-amine
• CS-M3193

• Inchi： 1S/C9H12BrN3Si/c1-14(2,3)5-4-7-9(11)12-6-8(10)13-7/h6H,1-3H3,(H2,11,12)
• InChI Key： LQJGZEFWBXJKJI-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C#C[Si](C)(C)C)=N1)N

Computed Properties

• Exact Mass: 311.04500
• Monoisotopic Mass: 268.99839Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.80000
• LogP: 3.80170